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Compound of Interest |

Compound Name: Allylhydrazine hydrochloride
CAS No.: 52207-83-7
Cat. No.: B1208936

Get Quote

Allylhydrazine hydrochloride (CAS Number: 52207-83-7) is a specialized chemical reagent
that, despite its relatively simple structure, serves as a critical building block in diverse fields
ranging from pharmaceutical synthesis to advanced molecular imaging.[1][2][3][4][5] As the
hydrochloride salt of allylhydrazine, it offers improved stability and handling characteristics
compared to its free base form. For drug development professionals and researchers,
understanding the nuances of its synthesis, reactivity, and handling is paramount to leveraging
its full potential. This guide provides a senior application scientist's perspective on the core
technical aspects of allylhydrazine hydrochloride, moving beyond simple data recitation to
explain the causality behind its application and methodologies.

Physicochemical Properties and Identification

A precise understanding of a reagent's properties is the foundation of its effective use.
Allylhydrazine hydrochloride is a water-soluble solid whose key identifiers and properties are
summarized below.
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Property Value Source(s)

CAS Number 52207-83-7 [11[3][41[6]

Molecular Formula C3H9oCIN2z [3114]

Molecular Weight 108.57 g/mol [21[31[4][5]
rop-2-

UPAC Name ZnyFI)hydrazine;hydrochloride 2l

Synonyms 1-Allylhydrazine hydrochloride [51[7]

InChi Key PWGPATVPEGLIAN- ]

UHFFFAOYSA-N

Appearance Solid [3]

Synthesis Strategies: A Tale of Selectivity

The synthesis of allylhydrazine is deceptively challenging. The primary difficulty lies in
controlling the degree of alkylation on the hydrazine molecule. Understanding the evolution of
synthetic methodologies highlights a core principle of organic chemistry: the strategic use of
protecting groups to achieve selectivity.

The Classical Approach: Direct Allylation

The traditional method involves the direct reaction of a hydrazine salt, typically hydrazine
hydrate, with an allyl halide (e.qg., allyl bromide or chloride).[8]

Causality Behind the Challenge: Hydrazine (HzN-NH2) possesses two nucleophilic nitrogen
atoms, and the initial product, allylhydrazine, is itself a nucleophile. This leads to a competitive
reaction where the newly formed allylhydrazine can react with another molecule of allyl halide,
resulting in the formation of undesired di- and tri-substituted byproducts. This lack of selectivity
complicates purification and significantly lowers the yield of the desired mono-allylated product.
[8] The similar boiling points of the derivatives make separation by distillation inefficient.[8]

The Modern Approach: Protecting Group Strategy
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To overcome the selectivity issue, a more sophisticated approach employs protecting groups.
This methodology temporarily blocks one of the reactive sites on the hydrazine molecule,
directing the allylation to a specific position.

Workflow Rationale: By using a protecting group like tert-Butoxycarbonyl (Boc), it is possible to
synthesize tri-Boc-hydrazine. This protected intermediate can then be selectively mono-
allylated. The subsequent removal of the Boc groups under acidic conditions yields the desired
allylhydrazine, which can then be converted to its hydrochloride salt. This multi-step process,
while longer, is vastly superior in terms of selectivity, reproducibility, and overall yield, making it
the preferred method in a research and development setting where product purity is critical.[3]
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Fig. 1: Comparison of synthesis routes for Allylhydrazine.
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Experimental Protocol: Synthesis via Boc-Protected Intermediate This is a representative

protocol based on established chemical principles.

Protection: React hydrazine with an excess of di-tert-butyl dicarbonate (Boc)20 in a suitable
solvent like dioxane to form the protected hydrazine intermediate.

Allylation: Treat the Boc-protected hydrazine with allyl bromide in the presence of a base
(e.g., sodium hydride) in an aprotic solvent like THF. The bulky Boc groups sterically hinder
over-alkylation, ensuring mono-substitution.

Deprotection & Salt Formation: Add a 4 M solution of HCI in dioxane to the protected
allylhydrazine intermediate.[9] This simultaneously removes the Boc protecting groups and
forms the stable hydrochloride salt.

Isolation: Concentrate the reaction mixture under reduced pressure to afford the crude
Allylhydrazine hydrochloride.

Purification & Validation: Recrystallize the crude product from a suitable solvent system (e.g.,
ethanol/ether). The purity and identity of the final product should be confirmed by analytical
techniques such as NMR spectroscopy, HPLC, and mass spectrometry.

Applications in Research and Drug Development

The utility of Allylhydrazine hydrochloride stems from its bifunctional nature: the reactive

hydrazine moiety and the versatile allyl group.

Intermediate in Pharmaceutical Synthesis

Allylhydrazine is a key precursor for synthesizing complex heterocyclic compounds, which form

the core of many therapeutic agents. The hydrazine group is crucial for forming pyrazole and

pyridazine rings, common scaffolds in medicinal chemistry.

Case Study: Angiogenesis Inhibitors: Allylhydrazine is used in the synthesis of 1-allyl-5-
chloro-3-methyl-1H-pyrazol-4-ylamine, an intermediate in the development of potent
mitosis/angiogenesis inhibitors for cancer treatment.[10] The synthesis involves the
condensation of allylhydrazine with a cyano-enoate ester to form the pyrazole ring.[10]
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o Case Study: Antihypertensives: While not a direct precursor, its structural relative, hydrazine,
is fundamental to the synthesis of drugs like Hydralazine, a vasodilator used to treat
hypertension.[11][12][13] The study of related hydrazine derivatives informs the broader
understanding of this chemical class.

Probe for In Vivo Molecular Imaging

A novel and exciting application is in the field of diagnostic imaging. Allylhydrazine has been
demonstrated as a chemical reporter for imaging oxidative stress in vivo using ultrasound.

Mechanism of Action: Allylhydrazine reacts with reactive oxygen species (ROS), such as
radical oxidants, in a chemical reaction that produces nitrogen (N2) and propylene gas.[14]
When allylhydrazine is encapsulated within liposomes and administered intravenously, this
reaction can be triggered in tissues experiencing high levels of oxidative stress—a hallmark of
inflammatory diseases.[14] The locally generated gas molecules nucleate to form
microbubbles, which are highly echogenic and can be detected by clinical ultrasound systems.
[14][15] This provides a non-invasive method to visualize and map disease biomarkers that are
not accessible to traditional antibody-based contrast agents.[14]
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Fig. 2: Workflow for ultrasound imaging of oxidative stress using Allylhydrazine.

Safety, Handling, and Toxicology

As with all hydrazine derivatives, strict adherence to safety protocols is non-negotiable.
Hydrazines as a class are known for their potential toxicity, affecting multiple organ systems.
[16][17]
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GHS Hazard Information

Allylhydrazine hydrochloride is associated with the following hazards:

H302: Harmful if swallowed.[4]

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]

The GHS signal word is "Warning".[1][4]

Handling and Storage Protocol

e Personal Protective Equipment (PPE): Always handle in a well-ventilated area or a chemical
fume hood. Wear tightly fitting safety goggles, chemical-resistant gloves (e.g., nitrile), and a
lab coat.[18]

o Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[18] Keep
away from incompatible materials such as strong oxidizing agents.

o Spill Management: In case of a spill, evacuate the area. Use spark-proof tools and non-
combustible absorbent material to collect the spill. Prevent entry into drains.[18]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.

Toxicological Profile

While specific toxicological data for the hydrochloride salt is limited, studies on related
compounds provide essential context. A study on allylhydrazine HCI showed tumor induction in
Swiss mice, indicating potential carcinogenic properties.[14][15] The LD50 for allylhydrazine
has been reported in mice, but this data should be interpreted with caution and underscores
the need for stringent handling procedures.[14] The potential for toxicity is a critical
consideration in drug development; for instance, the drug candidate LJP1207 was discontinued
partly due to its potentially toxic allylhydrazine structure.[19][20]
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Conclusion

Allylhydrazine hydrochloride is a reagent of significant value for chemists in the
pharmaceutical and life sciences industries. Its utility as a synthetic intermediate for creating
complex molecular architectures is well-established. Furthermore, its innovative application in
the generation of gas microbubbles for ultrasound imaging opens new frontiers in non-invasive
diagnostics. However, its potential toxicity necessitates a thorough understanding of and
adherence to rigorous safety protocols. By appreciating both the synthetic power and the
inherent hazards of this compound, researchers can effectively and safely harness its
capabilities to drive scientific discovery and innovation.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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